Cas no 2171366-59-7 (2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-ylacetic acid
• CAS No: 2171366-59-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6547141
• PubChem ID: 165559639
• Update Time: 2025-07-15

2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-ylacetic acid
• EN300-1473655
• 2-[(2R)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-2-yl]acetic acid
• 2171366-59-7

• Inchi： 1S/C27H32N2O5/c1-18(12-13-25(30)29-14-6-7-19(29)15-26(31)32)16-28-27(33)34-17-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,18-19,24H,6-7,12-17H2,1H3,(H,28,33)(H,31,32)/t18?,19-/m1/s1
• InChI Key： ABNIRKDPCQIJLS-MUMRKEEXSA-N
• SMILES： O=C(CCC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-ylacetic acid

Comprehensive Overview of 2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-ylacetic acid (CAS No. 2171366-59-7)

The compound 2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-ylacetic acid (CAS No. 2171366-59-7) is a highly specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in drug discovery and biomolecular engineering.

In recent years, the demand for Fmoc-protected amino acids like 2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-ylacetic acid has surged, driven by advancements in peptide therapeutics and targeted drug delivery systems. This compound is particularly valuable for its ability to enhance peptide stability and bioavailability, addressing common challenges in biopharmaceutical formulations. Its CAS No. 2171366-59-7 is often referenced in patent filings and academic publications, underscoring its importance in innovative drug development.

One of the most searched questions related to this compound is: "How does Fmoc protection improve peptide synthesis?" The answer lies in the Fmoc group's reversible nature, which allows for selective deprotection under mild conditions, minimizing side reactions. This feature is crucial for constructing complex peptide chains with high purity, a topic of great interest in cancer research and immunotherapy. Additionally, the compound's chiral center (2R configuration) ensures stereochemical precision, a key factor in enantioselective synthesis.

Another trending topic is the application of 2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-ylacetic acid in proteomics and biomarker discovery. Its compatibility with mass spectrometry (MS) and high-performance liquid chromatography (HPLC) makes it a preferred choice for labeling and detecting low-abundance peptides. Researchers also explore its potential in nanoparticle conjugation, where its carboxylic acid moiety facilitates covalent attachment to drug carriers.

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In conclusion, 2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-2-ylacetic acid (CAS No. 2171366-59-7) represents a cornerstone in modern peptide chemistry. Its versatility in drug design, diagnostics, and material science continues to inspire innovations, making it a focal point for researchers worldwide. As the field evolves, this compound will undoubtedly remain at the forefront of cutting-edge biomedical research.